Cas no 1261773-69-6 (2-Nitro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester)

2-Nitro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester structure
1261773-69-6 structure
Product Name:2-Nitro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester
CAS No:1261773-69-6
MF:C15H10F3NO4
MW:325.239414691925
CID:4790712
Update Time:2023-08-17

2-Nitro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Nitro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester
    • Inchi: 1S/C15H10F3NO4/c1-23-14(20)10-4-7-12(13(8-10)19(21)22)9-2-5-11(6-3-9)15(16,17)18/h2-8H,1H3
    • InChI Key: OKTIPBONMYWYEH-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C1C=CC(C(=O)OC)=CC=1[N+](=O)[O-])(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 441
  • XLogP3: 4.1
  • Topological Polar Surface Area: 72.1

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A011010459-250mg
2-Nitro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester
1261773-69-6 97%
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484.80 USD 2021-05-31
Alichem
A011010459-500mg
2-Nitro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester
1261773-69-6 97%
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Alichem
A011010459-1g
2-Nitro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester
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